4-(N,N-dimethylsulfamoyl)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H24N6O4S/c1-5-6-15-12-18(27)23-20(21-15)26-17(11-13(2)24-26)22-19(28)14-7-9-16(10-8-14)31(29,30)25(3)4/h7-12H,5-6H2,1-4H3,(H,22,28)(H,21,23,27)
• InChI Key: UTOKROUYNDJDPD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C20H24N6O4S
• Molecular Weight: 444.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C20H24N6O4S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Applications

• Insecticidal and Antibacterial Potential : A study discussed the synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation against Pseudococcidae insects and selected microorganisms for antibacterial potential (Deohate & Palaspagar, 2020).

• Anticancer and Anti-5-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase inhibition activities. This study underscores the potential of pyrimidine derivatives in developing therapeutic agents (Rahmouni et al., 2016).

• Anticancer Agents : Another research focused on the synthesis of dimethyl-benzo, 1,3,6-oxadiazepine, and 1,3,5-triazepine derivatives, highlighting their potential as anticancer agents through cytotoxic activity evaluation (Abu‐Hashem & Aly, 2017).

• Anti-Inflammatory and Analgesic Agents : The synthesis of benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, offering insights into the development of new therapeutic compounds (Abu‐Hashem et al., 2020).

• Antiviral Activity Against Avian Influenza : A study on benzamide-based 5-aminopyrazoles and their fused heterocycles revealed remarkable antiavian influenza virus activity, showcasing the importance of heterocyclic chemistry in addressing viral diseases (Hebishy et al., 2020).